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Executive Summary

4-Azaspiro[2.5]octane-5,7-dione (CAS: 1105663-34-0) is a specialized spirocyclic scaffold
characterized by the fusion of a strained cyclopropane ring to a six-membered nitrogen-
containing dione ring (specifically a piperidine-dione derivative).[1][2][3][4][5][6][7][8] This
compound belongs to the class of "privileged scaffolds” in medicinal chemistry due to its
inherent three-dimensional rigidity and the presence of orthogonal functional vectors (hydrogen
bond donor/acceptor sites).

This guide synthesizes the physicochemical properties, structural dynamics, and synthetic
methodologies for 4-Azaspiro[2.5]octane-5,7-dione, serving as a reference for its application
in fragment-based drug discovery (FBDD) and the synthesis of complex heterocyclic
pharmaceutical intermediates.

Chemical Identity & Physical Specifications

The compound is defined by its spiro-quaternary carbon, which locks the molecular
conformation, reducing the entropic penalty upon binding to biological targets.
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Table 1: Physicochemical Specifications

Property Specification Source/Computation
4-Azaspiro[2.5]octane-5,7-

IUPAC Name ] PubChem [1]
dione

CAS Number 1105663-34-0 BenchChem [2]

Molecular Formula C7HsNO2 PubChem [1]
Molecular Weight 139.15 g/mol PubChem [1]
Exact Mass 139.0633 Da PubChem [1]

Physical State

Solid (Crystalline/Precipitate)

Inferred from purification [2]

Solubility

Soluble in DCM, EtOAc,
MeOH; Low in Water

Experimental Inference

LogP (XLogP3)

-0.4 (Hydrophilic)

PubChem [1]

TPSA 38.3 A2 Computed [1]
H-Bond Donors 1 (Amide NH) Structure Analysis
H-Bond Acceptors 2 (Carbonyl Oxygens) Structure Analysis

InChl Key

QIUDDRZYNHAITK-
UHFFFAOYSA-N

PubChem [1]

Structural Characterization & Topology

The core architecture of 4-Azaspiro[2.5]octane-5,7-dione features a unique spiro[2.5]

junction.[1] Unlike standard glutarimides, the nitrogen atom in this scaffold is directly bonded to

the spiro-carbon (C3 of the cyclopropane, C4 of the heterocycle), creating a distinct electronic

environment.

2.1 Structural Connectivity

» Ring A (Cyclopropane): Provides significant ring strain (~27.5 kcal/mol), enhancing reactivity

and metabolic stability against oxidative metabolism at the spiro center.

© 2026 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/product/b1444754/docs?utm_src=pdf-body#comprehensive-characterization-of-4-azaspiro-2-5-octane-5-7-dione
https://www.benchchem.com/product/b1444754
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1444754?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Ring B (Heterocycle): A 6-membered ring containing two carbonyl groups at positions 5 and
7, and a nitrogen atom at position 4. The arrangement suggests a lactam-ketone hybrid
rather than a symmetric imide, influencing its pKa and nucleophilic susceptibility.

2.2 Visual Topology (Graphviz)

Spiro-N bond

C(Spiro)

Figure 1: Connectivity of 4-Azaspiro[2.5]octane-5,7-dione. Note the N-Spiro linkage.

Click to download full resolution via product page

Synthetic Methodologies & Production

The synthesis of 4-Azaspiro[2.5]octane-5,7-dione is non-trivial due to the formation of the
quaternary spiro-center. Methodologies typically employ cyclopropane derivatives as pre-
formed building blocks to avoid the high-energy barrier of closing the three-membered ring at a
later stage.

3.1 Strategic Approaches

o Cyclopropane Building Block Route: Utilization of 1,1-disubstituted cyclopropanes (e.g., 1-
aminomethyl-cyclopropane-acetic acid derivatives) followed by cyclization.

o Guareschi-Thorpe Condensation: Reaction of cyclopropanecarbonyl derivatives with
cyanoacetamide or similar active methylene compounds, followed by hydrolysis and
decarboxylation.

3.2 Synthesis Workflow
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The following diagram outlines a generalized high-yield synthetic pathway adapted from related
spiro-dione syntheses [2, 3].

Start: Cyclopropane-1,1-diester
(or deriv.)

Base Catalysis

Step 1: Condensation
(with Urea/Ammonia source)

Intermediate:
Spiro-diamide/imide

Heat, -H20

[ Step 2: Cyclization/Acid Hydrolysis j

Product:

4-Azaspiro[2.5]octane-5,7-dione

Purification:
Recrystallization (EtOAc/Hex)

Figure 2: General Synthetic Strategy for Spiro-Dione Construction.

Click to download full resolution via product page

Key Experimental Considerations:
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» Moisture Sensitivity: The dione functionality can be susceptible to hydrolysis under strongly
basic conditions. Anhydrous conditions are recommended during the cyclization step.[1]

 Purification: Due to its polarity (LogP -0.4), the compound is best purified via recrystallization
from polar aprotic solvents (e.g., Ethyl Acetate) rather than aqueous workups which may
lead to product loss [2].

Reactivity Profile & Stability

As a chemical intermediate, 4-Azaspiro[2.5]octane-5,7-dione exhibits distinct reactivity driven

by the ring strain and the electrophilicity of its carbonyls.

4.1 Nucleophilic Susceptibility

The carbonyl groups at positions 5 and 7 are electrophilic. However, the steric bulk of the spiro-
cyclopropane ring at position 3 (adjacent to Nitrogen) may kinetically shield the N-C bond,
directing nucleophilic attack preferentially to the C7 carbonyl.

4.2 Reduction Pathways

The compound serves as a precursor for 4-azaspiro[2.5]octane (the fully reduced amine) or
diaza analogs. Reduction is typically achieved using strong hydride donors like Lithium

Aluminum Hydride (LiAlIH4) in refluxing THF [3].
4-Azas?ch;][ii§)]octane
4-Azaspiro[2.5]

octane-5,7-dione
Nucleophilic Attack Ring Opening
(R-NH2, OH-) (Acyclic Amides)

Figure 3: Primary Reactivity Pathways: Reduction and Ring Opening.

Click to download full resolution via product page

[6][7]
Handling & Safety Protocols
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Hazard Classification (GHS): Based on structural analogs and available data [1], the compound
is classified as an Irritant.

o H315: Causes skin irritation.[4]

e H319: Causes serious eye irritation.[4]

o H335: May cause respiratory irritation.[4]
Storage Conditions:

o Temperature: 2-8°C (Refrigerate).

» Atmosphere: Inert gas (Argon/Nitrogen) recommended to prevent moisture absorption and
hydrolysis of the imide/amide bonds.

» Container: Tightly sealed glass vial; avoid prolonged exposure to air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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